Cas no 2171774-93-7 (3-{2-aminobicyclo2.2.2octan-2-yl}thiolan-3-ol)

• Product Name: 3-{2-aminobicyclo2.2.2octan-2-yl}thiolan-3-ol
• CAS No: 2171774-93-7
• MF: C₁₂H₂₁NOS
• MW: 227.366242170334
• CID: 6023639
• PubChem ID: 165747632
• Update Time: 2025-07-16

3-{2-aminobicyclo2.2.2octan-2-yl}thiolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{2-aminobicyclo2.2.2octan-2-yl}thiolan-3-ol
• EN300-1646279
• 3-{2-aminobicyclo[2.2.2]octan-2-yl}thiolan-3-ol
• 2171774-93-7

• Inchi： 1S/C12H21NOS/c13-12(11(14)5-6-15-8-11)7-9-1-3-10(12)4-2-9/h9-10,14H,1-8,13H2
• InChI Key： KMMNDAKFZSAEQN-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(CC2CCC1CC2)N)O

Computed Properties

• Exact Mass: 227.13438547g/mol
• Monoisotopic Mass: 227.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-{2-aminobicyclo2.2.2octan-2-yl}thiolan-3-ol

Comprehensive Overview of 3-{2-aminobicyclo[2.2.2]octan-2-yl}thiolan-3-ol (CAS No. 2171774-93-7): Properties, Applications, and Research Insights

The compound 3-{2-aminobicyclo[2.2.2]octan-2-yl}thiolan-3-ol (CAS No. 2171774-93-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its bicyclic framework combined with a thiolan-3-ol moiety makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a chiral building block or bioactive scaffold, given its stereochemical complexity and functional group diversity.

In recent years, the demand for novel heterocyclic compounds like 3-{2-aminobicyclo[2.2.2]octan-2-yl}thiolan-3-ol has surged due to their relevance in targeted therapy and precision medicine. The compound’s rigid bicyclo[2.2.2]octane core offers conformational stability, which is critical for interactions with biological targets. This aligns with the growing focus on structure-activity relationships (SAR) in drug design, a topic frequently searched in academic and industrial circles.

Synthetic routes to CAS No. 2171774-93-7 often involve stereoselective methodologies, reflecting the broader trend toward green chemistry and atom-economical processes. Analytical techniques such as NMR spectroscopy and X-ray crystallography are essential for characterizing its purity and stereochemistry, addressing common queries about compound validation in peer-reviewed literature.

Beyond pharmaceuticals, 3-{2-aminobicyclo[2.2.2]octan-2-yl}thiolan-3-ol may find utility in catalysis or functional materials, given its Lewis basicity from the amine group. This versatility resonates with searches for multifunctional organic molecules, a trending topic in interdisciplinary research. However, further studies are needed to explore its full potential, including toxicity profiles and scalable synthesis—key concerns for industrial adoption.

In summary, CAS No. 2171774-93-7 exemplifies the innovation driving modern chemical research. Its combination of structural rigidity, functional diversity, and synthetic accessibility positions it as a valuable asset for addressing challenges in medicinal chemistry and beyond. As interest in tailored molecular architectures grows, this compound is poised to remain a focal point in scientific discourse.